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Compound of Interest

Compound Name: (S)-L-Cystine-15N2

Cat. No.: B15144852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on sourcing (S)-L-Cystine-

¹⁵N₂, a stable isotope-labeled amino acid crucial for a variety of research applications. This

document outlines key suppliers, purchasing details, and a detailed experimental protocol for

its use in metabolic labeling and quantitative proteomics.

Sourcing and Purchasing (S)-L-Cystine-¹⁵N₂
Several reputable suppliers offer high-purity (S)-L-Cystine-¹⁵N₂ for research purposes. Below is

a comparative summary of offerings from leading vendors. It is recommended to contact the

suppliers directly for the most current pricing and availability.
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Supplier
Product
Name

Catalog
Number
(Example
)

Isotopic
Purity

Chemical
Purity

CAS
Number

Molecular
Weight

Sigma-

Aldrich

L-Cystine-

¹⁵N₂

952407-

61-3

98 atom %

¹⁵N
≥98% (CP)

952407-

61-3
242.29

MedchemE

xpress

(S)-L-

Cystine-

¹⁵N₂

HY-

N0394S2
≥98.0% ≥99.0%

952407-

61-3
242.29

Cambridge

Isotope

Laboratorie

s

L-Cystine

(¹⁵N₂, 98%)
NLM-3818 98% 98%

952407-

61-3
242.29

Experimental Protocol: Metabolic Labeling of a
Human Cell Line for Quantitative Proteomics
This protocol details a common application of (S)-L-Cystine-¹⁵N₂ in Stable Isotope Labeling by

Amino Acids in Cell Culture (SILAC) for the relative quantification of proteins.

Materials
Human cell line (e.g., HEK293, HeLa)

SILAC-grade DMEM or RPMI-1640 medium deficient in L-cystine

Dialyzed Fetal Bovine Serum (dFBS)

(S)-L-Cystine-¹⁵N₂ (heavy)

L-Cystine (light)

Phosphate-Buffered Saline (PBS)

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
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Protein assay kit (e.g., BCA)

SDS-PAGE equipment and reagents

In-gel or in-solution digestion kit (with Trypsin)

Liquid chromatography-mass spectrometry (LC-MS/MS) system

Methodology
Cell Culture Preparation:

Culture the chosen human cell line in standard complete medium until the desired cell

number is reached.

Prepare two sets of SILAC media:

"Light" medium: SILAC-grade medium supplemented with 10% dFBS and "light" L-

Cystine at the standard concentration.

"Heavy" medium: SILAC-grade medium supplemented with 10% dFBS and (S)-L-

Cystine-¹⁵N₂ at the same concentration as the light version.

Metabolic Labeling:

Passage the cells and seed them into the "light" and "heavy" SILAC media.

Culture the cells for at least five to six cell doublings to ensure near-complete

incorporation of the labeled and unlabeled L-cystine into the proteome.

Experimental Treatment:

Once labeling is complete, apply the experimental treatment to one of the cell populations

(e.g., drug treatment to the "heavy" labeled cells, while the "light" labeled cells serve as a

control).

Cell Harvesting and Lysis:

Wash the cells with ice-cold PBS and harvest them.
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Combine an equal number of cells from the "light" and "heavy" populations.

Lyse the combined cell pellet using a suitable lysis buffer containing protease and

phosphatase inhibitors.

Quantify the protein concentration of the lysate.

Protein Digestion:

Proteins can be separated by SDS-PAGE followed by in-gel digestion or digested directly

in-solution.

Reduce and alkylate the proteins.

Digest the proteins into peptides using trypsin.

LC-MS/MS Analysis:

Analyze the resulting peptide mixture using a high-resolution LC-MS/MS system.

The mass spectrometer will detect pairs of peptides that are chemically identical but differ

in mass due to the incorporation of ¹⁵N in the cystine residues.

Data Analysis:

Utilize specialized proteomics software (e.g., MaxQuant, Proteome Discoverer) to identify

and quantify the "light" and "heavy" peptide pairs.

The ratio of the intensities of the heavy to light peptides for a given protein reflects the

change in its abundance in response to the experimental treatment.

Visualizing the Workflow and Logic
The following diagrams, generated using the DOT language, illustrate the experimental

workflow and the logic behind SILAC-based quantitative proteomics.
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Caption: A typical experimental workflow for SILAC-based quantitative proteomics.
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Caption: The core principle of SILAC quantification based on mass shift.

Applications in Research and Drug Development
The use of (S)-L-Cystine-¹⁵N₂ is not limited to the protocol described above. Its applications

extend to:

Metabolic Flux Analysis: Tracing the metabolic fate of cystine in various cellular pathways.

Biomarker Discovery: Identifying proteins that are differentially expressed in disease states

or in response to drug candidates.

Drug Target Validation: Assessing the downstream effects of a drug on protein expression

and turnover.

Biomolecular NMR: As a source of ¹⁵N for structural and dynamic studies of proteins.[1]

This technical guide provides a foundational understanding for researchers and professionals

interested in utilizing (S)-L-Cystine-¹⁵N₂. For specific applications and troubleshooting,

consulting the manufacturer's literature and relevant scientific publications is highly

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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